Cas no 164576-03-8 (Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-)

• Product Name: Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-
• CAS No: 164576-03-8
• MF: C₄₀H₈₁NO₄
• MW: 640.075453519821
• CID: 1348368
• PubChem ID: 5322153
• Update Time: 2025-04-20

Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]- Chemical and Physical Properties

Names and Identifiers

• Docosanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-
• N-docosanoylphytoceramide
• 5KR90I1Q75
• CHEBI:67024
• N-(docosanoyl)-4-hydroxysphinganine
• N-(docosanoyl)-phytoceramide
• N-((2S,3S,4R)-1,3,4-Trihydroxyoctadecan-2-yl)docosanamide
• HY-115708
• CS-0203828
• Docosanamide, N-((1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl)-
• N-[(2S,3S,4R)-1,3,4-trihydroxyoctadecan-2-yl]docosanamide
• UNII-5KR90I1Q75
• C22 phytoceramide (t18:0/22:0)
• LMSP02030008
• N-docosanoyl-4-hydroxysphinganine
• N-behenoylphytosphingosine
• N-docosanoylphytosphingosine
• 164576-03-8
• DTXSID801344209
• N-behenoyl-4-hydroxysphinganine
• Cer(t18:0/22:0)
• N-(docosanoyl)-4R-hydroxysphinganine
• PHC-B 18:0/22:0
• Q27135582
• N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-docosanamide
• N-((1S,2S,3R)-2,3-Dihydroxy-1-(hydroxymethyl)heptadecyl)docosanamide
• N-docosanoyl-(4R)-hydroxysphinganine
• N-behenoylphytoceramide

• Inchi： 1S/C40H81NO4/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-25-27-29-31-33-35-39(44)41-37(36-42)40(45)38(43)34-32-30-28-26-24-16-14-12-10-8-6-4-2/h37-38,40,42-43,45H,3-36H2,1-2H3,(H,41,44)/t37-,38+,40-/m0/s1
• InChI Key： CIMNZQFRNXDRER-HIERITDVSA-N
• SMILES： O[C@H](CCCCCCCCCCCCCC)[C@H]([C@H](CO)NC(CCCCCCCCCCCCCCCCCCCCC)=O)O

Computed Properties

• Exact Mass: 639.61693
• Monoisotopic Mass: 639.61656007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 45
• Rotatable Bond Count: 37
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.5
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.79